Cas no 154814-42-3 (Thalicthuberine; O2-De-Me)

• Product Name: Thalicthuberine; O2-De-Me
• CAS No: 154814-42-3
• MF: C₂₀H₂₁NO₄
• MW: 339.38504576683
• CID: 6736369
• Update Time: 2024-03-03

Thalicthuberine; O2-De-Me Chemical and Physical Properties

Names and Identifiers

• O3-Demethylthalictuberine
• Thalicthuberine; O2-De-Me

• Inchi： 1S/C20H21NO4/c1-21(2)7-6-13-8-16(22)20(23-3)19-14(13)5-4-12-9-17-18(10-15(12)19)25-11-24-17/h4-5,8-10,22H,6-7,11H2,1-3H3
• InChI Key： MQOAQPJGJMFVBE-UHFFFAOYSA-N
• SMILES： COC1C2C(=CC=C3C=2C=C2C(OCO2)=C3)C(CCN(C)C)=CC=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• XLogP3: 1.996

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives 6,6a-secoaporphines 6,6a-secoaporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives 6,6a-secoaporphines